Cas no 1261977-30-3 (2-(4-Hydroxyphenyl)-5-methoxybenzoic acid)

2-(4-Hydroxyphenyl)-5-methoxybenzoic acid is a substituted benzoic acid derivative featuring both hydroxyl and methoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a potential intermediate for bioactive molecules. The presence of electron-donating groups (hydroxyl and methoxy) enhances its reactivity in electrophilic aromatic substitution and coupling reactions. Its well-defined crystalline structure facilitates purification and characterization, making it suitable for analytical applications. The compound's stability under standard conditions ensures reliable handling and storage. Researchers value its utility in developing novel derivatives for medicinal chemistry, particularly in designing antioxidants or anti-inflammatory agents.
2-(4-Hydroxyphenyl)-5-methoxybenzoic acid structure
1261977-30-3 structure
Product Name:2-(4-Hydroxyphenyl)-5-methoxybenzoic acid
CAS No:1261977-30-3
MF:C14H12O4
MW:244.242684364319
MDL:MFCD18319066
CID:2622039
PubChem ID:53224994
Update Time:2025-06-13

2-(4-Hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4'-Hydroxy-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
    • 2-(4-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
    • MFCD18319066
    • 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid, 95%
    • DTXSID00688726
    • 1261977-30-3
    • 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid
    • MDL: MFCD18319066
    • Inchi: 1S/C14H12O4/c1-18-11-6-7-12(13(8-11)14(16)17)9-2-4-10(15)5-3-9/h2-8,15H,1H3,(H,16,17)
    • InChI Key: NAZJMCSJGBZRMY-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 244.07355886Da
  • Monoisotopic Mass: 244.07355886Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 66.8Ų

2-(4-Hydroxyphenyl)-5-methoxybenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325993-5 g
2-(4-Hydroxyphenyl)-5-methoxybenzoic acid, 95%; .
1261977-30-3 95%
5g
€1159.00 2023-04-26
abcr
AB325993-5g
2-(4-Hydroxyphenyl)-5-methoxybenzoic acid, 95%; .
1261977-30-3 95%
5g
€1159.00 2024-06-08

Additional information on 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid

Introduction to 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261977-30-3)

2-(4-Hydroxyphenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261977-30-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative exhibits a unique structural configuration characterized by the presence of both hydroxyl and methoxy substituents on its aromatic ring system. Such structural features contribute to its diverse pharmacological properties, making it a subject of considerable interest in medicinal chemistry research.

The compound belongs to the class of phenolic acids, which are widely recognized for their biological activities and potential therapeutic applications. The hydroxyl group at the para position relative to the methoxy group introduces a hydrogen bond donor capability, enhancing its interaction with biological targets. This feature is particularly relevant in the context of drug design, where precise molecular interactions are critical for efficacy and selectivity.

2-(4-Hydroxyphenyl)-5-methoxybenzoic acid has been extensively studied for its role in modulating various biological pathways. Recent advancements in chemical biology have highlighted its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its utility in developing novel inhibitors targeting enzymes involved in inflammatory responses. The methoxy group at the ortho position to the hydroxyl moiety further influences its electronic properties, enabling diverse functionalization strategies that expand its synthetic utility.

In vitro studies have demonstrated that this compound exhibits notable antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress-mediated cellular damage. These findings align with emerging research trends focused on developing therapeutics for age-related diseases and neurodegenerative conditions where oxidative damage plays a pivotal role. The structural motif of 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid suggests potential applications in designing molecules that can cross the blood-brain barrier, a critical consideration for central nervous system (CNS) drug development.

The synthesis of 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid has been optimized through various methodologies, including classical organic reactions such as esterification, reduction, and coupling reactions. Modern techniques like palladium-catalyzed cross-coupling reactions have further streamlined its production, enabling scalable synthesis for both research and industrial purposes. The compound’s stability under standard storage conditions makes it a reliable building block for pharmaceutical intermediates.

From a regulatory perspective, CAS No. 1261977-30-3 ensures unambiguous identification and facilitates compliance with international chemical safety standards. This is crucial for ensuring reproducibility in scientific experiments and adherence to Good Manufacturing Practices (GMP) when used in commercial applications. The absence of hazardous or controlled substance classifications further underscores its suitability for broad-spectrum research applications.

Recent publications have explored derivatives of 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid as scaffolds for drug discovery programs targeting metabolic disorders. The combination of hydroxyl and methoxy groups provides multiple sites for derivatization, allowing chemists to fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. Such attributes are essential for optimizing pharmacokinetic profiles in drug candidates intended for clinical use.

The compound’s role in synthetic organic chemistry extends beyond pharmaceutical applications; it serves as a versatile precursor in fine chemical manufacturing. Its benzoic acid core is amenable to transformations that yield valuable intermediates used in dyes, fragrances, and specialty polymers. This versatility underscores the importance of CAS No. 1261977-30-3 as a commercially significant chemical entity.

Future research directions may focus on leveraging computational modeling to predict novel bioactivities of 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid derivatives. Advances in artificial intelligence-driven drug design could accelerate the identification of lead compounds with enhanced therapeutic potential. Such interdisciplinary approaches promise to deepen our understanding of this compound’s pharmacological landscape.

In conclusion, 2-(4-Hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261977-30-3) represents a structurally intriguing molecule with broad applications across medicinal chemistry and synthetic chemistry domains. Its unique functionalization pattern offers opportunities for developing innovative therapeutics while serving as a robust intermediate in industrial chemical processes.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.